Cas no 518355-45-8 (1H-Benzimidazole-5-carboxamide,2-(1H-indazol-3-yl)-N-[(4-nitrophenyl)methyl]-)

• Product Name: 1H-Benzimidazole-5-carboxamide,2-(1H-indazol-3-yl)-N-[(4-nitrophenyl)methyl]-
• CAS No: 518355-45-8
• MF: C₂₂H₁₆N₆O₃
• MW: 412.4008436203
• CID: 1577569
• Update Time: 2024-08-24

1H-Benzimidazole-5-carboxamide,2-(1H-indazol-3-yl)-N-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxamide,2-(1H-indazol-3-yl)-N-[(4-nitrophenyl)methyl]-
• 1H-Benzimidazole-6-carboxamide, 2-(1H-indazol-3-yl)-N-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C22H16N6O3/c29-22(23-12-13-5-8-15(9-6-13)28(30)31)14-7-10-18-19(11-14)25-21(24-18)20-16-3-1-2-4-17(16)26-27-20/h1-11H,12H2,(H,23,29)(H,24,25)(H,26,27)
• InChI Key： GJOSKQWWDDILGF-UHFFFAOYSA-N
• SMILES： C1(C2C3=C(NN=2)C=CC=C3)NC2=CC(C(NCC3=CC=C([N+]([O-])=O)C=C3)=O)=CC=C2N=1

Computed Properties

• Exact Mass: 412.12858

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• PSA: 129.6
• pka: 9.77±0.10(Predicted)